Cas no 956397-18-5 (3-TERT-BUTYL-1-(2-CHLOROPHENYL)-1H-PYRAZOL-5-AMINE)

• Product Name: 3-TERT-BUTYL-1-(2-CHLOROPHENYL)-1H-PYRAZOL-5-AMINE
• CAS No: 956397-18-5
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• MDL: MFCD04115098
• CID: 890762
• PubChem ID: 7016492
• Update Time: 2025-09-22

3-TERT-BUTYL-1-(2-CHLOROPHENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 3-TERT-BUTYL-1-(2-CHLOROPHENYL)-1H-PYRAZOL-5-AMINE
• 5-tert-Butyl-2-(2-chloro-phenyl)-2H-pyrazol-3-ylamine
• 5-tert-butyl-2-(2-chlorophenyl)pyrazol-3-amine
• AKOS009113762
• AB19608
• SCHEMBL1011502
• 956397-18-5
• 3-(tert-Butyl)-1-(2-chlorophenyl)-1H-pyrazol-5-amine
• MFCD04115098
• AHLRDDKINAAAJO-UHFFFAOYSA-N
• 3-tert-Butyl-1-(2-chlorophenyl)-1H-pyrazol-5-amine, AldrichCPR
• EN300-39845
• FT-0738782
• DTXSID70426854
• DB-080318
• G84542

• MDL： MFCD04115098
• Inchi： 1S/C13H16ClN3/c1-13(2,3)11-8-12(15)17(16-11)10-7-5-4-6-9(10)14/h4-8H,15H2,1-3H3
• InChI Key： AHLRDDKINAAAJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 249.10300
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 387.2±37.0 °C at 760 mmHg
• Flash Point: 188.0±26.5 °C
• PSA: 43.84000
• LogP: 3.98660
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-TERT-BUTYL-1-(2-CHLOROPHENYL)-1H-PYRAZOL-5-AMINE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)